Cas no 81202-83-7 (L-chiro-Inositol,4-amino-3-O-[2-amino-2,3,4,6-tetradeoxy-6-(methylamino)-a-D-erythro-hexopyranosyl]-1,4,5-trideoxy-1-[[2-[(iminomethyl)amino]acetyl]methylamino]-6-O-methyl-)

• Product name: L-chiro-Inositol,4-amino-3-O-[2-amino-2,3,4,6-tetradeoxy-6-(methylamino)-a-D-erythro-hexopyranosyl]-1,4,5-trideoxy-1-[[2-[(iminomethyl)amino]acetyl]methylamino]-6-O-methyl-
• CAS No: 81202-83-7
• MF: C₁₈H₃₆N₆O₅
• MW: 416.51564
• CID: 723647
• PubChem ID: 196189

L-chiro-Inositol,4-amino-3-O-[2-amino-2,3,4,6-tetradeoxy-6-(methylamino)-a-D-erythro-hexopyranosyl]-1,4,5-trideoxy-1-[[2-[(iminomethyl)amino]acetyl]methylamino]-6-O-methyl- Chemical and Physical Properties

Names and Identifiers

• L-chiro-Inositol,4-amino-3-O-[2-amino-2,3,4,6-tetradeoxy-6-(methylamino)-a-D-erythro-hexopyranosyl]-1,4,5-trideoxy-1-[[2-[(iminomethyl)amino]acetyl]methylamino]-6-O-methyl-
• 2''-formimidoylistamycin A
• L-chiro-Inositol,4-amino-3-O-[2-amino-2,3,4,6-tetradeoxy-6-(methylamino)-a-D-erythro-hexopyranosyl]-1,4,5-trideoxy-1-[[2-[(im
• N-[4-amino-6-[3-amino-6-(methylaminomethyl)oxan-2-yl]oxy-2-hydroxy-3-methoxycyclohexyl]-2-(aminomethylideneamino)-N-methylacetamide
• 81202-83-7
• 5-Amino-3-hydroxy-2-{[N-(iminomethyl)glycyl](methyl)amino}-4-methoxycyclohexyl 2-amino-2,3,4,6-tetradeoxy-6-(methylamino)hexopyranoside
• L-chiro-Inositol, 4-amino-3-O-(2-amino-2,3,4,6-tetradeoxy-6-(methylamino)-alpha-D-erythro-hexopyranosyl)-1,4,5-trideoxy-1-((((iminomethyl)amino)acetyl)methylamino)-6-O-methyl-
• DTXSID901001840

• Inchi： InChI=1S/C18H36N6O5/c1-22-7-10-4-5-11(20)18(28-10)29-13-6-12(21)17(27-3)16(26)15(13)24(2)14(25)8-23-9-19/h9-13,15-18,22,26H,4-8,20-21H2,1-3H3,(H2,19,23)
• InChI Key： YHLFRQHBLKQPRR-UHFFFAOYSA-N
• SMILES： CNCC1CCC(C(O1)OC2CC(C(C(C2N(C)C(=O)CN=CN)O)OC)N)N

Computed Properties

• Exact Mass: 416.27471827g/mol
• Monoisotopic Mass: 416.27471827g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 29
• Rotatable Bond Count: 8
• Complexity: 553
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 8
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -3.2
• Topological Polar Surface Area: 171Ų